![molecular formula C21H20N4O5S2 B4019619 5,5'-[(4-hydroxyphenyl)methylene]bis[2-(allylthio)-6-hydroxy-4(3H)-pyrimidinone]](/img/structure/B4019619.png)
5,5'-[(4-hydroxyphenyl)methylene]bis[2-(allylthio)-6-hydroxy-4(3H)-pyrimidinone]
Description
Synthesis Analysis
The synthesis of related complex molecules often involves multi-step reactions, starting from basic chemical precursors to form more complicated structures. For example, the synthesis of fluorinated polyimides from novel diamine monomers and commercially available dianhydrides involves thermal imidization routes, demonstrating the complexity and the careful control required in synthesizing advanced materials (Madhra et al., 2002). Similarly, the creation of polyimides from aromatic diamine monomers through a two-step thermal imidization shows the intricate processes involved in chemical synthesis (Guan et al., 2015).
Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms within a molecule and how this arrangement affects the molecule's properties. The crystal structure determination of bis[1,2,3]triazolo[1,5-a:4',5'-d]pyrimidinones, established by NMR analyses and confirmed by X-ray structure determination, provides insights into the molecular arrangement and potential interactions of similar complex molecules (L'abbé et al., 2010).
Chemical Reactions and Properties
Chemical reactions involving complex molecules can lead to the formation of novel materials with unique properties. For instance, the cyclocondensation of thioglycolic acid with methylene-bis-(N-cyclohexylidene-N-pyrimidine) to form novel methylene-bis-pyrimidinyl-spiro-4-thiazolidinones illustrates the types of chemical reactions that such compounds can undergo (Srinivas et al., 2008).
Physical Properties Analysis
The physical properties of complex molecules, such as solubility, thermal stability, and mechanical strength, are essential for their application in materials science. For example, fluorinated polyimides exhibit low water absorption rates, low dielectric constants, and high thermal stability, making them suitable for various industrial applications (Madhra et al., 2002).
Chemical Properties Analysis
The chemical properties of a molecule determine its reactivity and interaction with other substances. The synthesis and characterization of novel polyimides derived from aromatic diamine monomers and aromatic dianhydrides, which exhibit good solubility in common organic solvents and outstanding thermal stability, highlight the importance of chemical properties in the development of new materials (Wang et al., 2006).
properties
IUPAC Name |
4-hydroxy-5-[(4-hydroxy-6-oxo-2-prop-2-enylsulfanyl-1H-pyrimidin-5-yl)-(4-hydroxyphenyl)methyl]-2-prop-2-enylsulfanyl-1H-pyrimidin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O5S2/c1-3-9-31-20-22-16(27)14(17(28)23-20)13(11-5-7-12(26)8-6-11)15-18(29)24-21(25-19(15)30)32-10-4-2/h3-8,13,26H,1-2,9-10H2,(H2,22,23,27,28)(H2,24,25,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATMNVHXWOKHWTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=NC(=C(C(=O)N1)C(C2=CC=C(C=C2)O)C3=C(N=C(NC3=O)SCC=C)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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